Cas no 2060053-15-6 (4-cyclohexyl-3,5-difluoroaniline)

• Product Name: 4-cyclohexyl-3,5-difluoroaniline
• CAS No: 2060053-15-6
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• MDL: MFCD30488465
• CID: 5222380
• PubChem ID: 125449761
• Update Time: 2025-06-08

4-cyclohexyl-3,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-cyclohexyl-3,5-difluoro-
• 4-cyclohexyl-3,5-difluoroaniline

• MDL： MFCD30488465
• Inchi： 1S/C12H15F2N/c13-10-6-9(15)7-11(14)12(10)8-4-2-1-3-5-8/h6-8H,1-5,15H2
• InChI Key： MLFVCRUJIRJSHQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(C2CCCCC2)C(F)=C1

Additional information on 4-cyclohexyl-3,5-difluoroaniline

Comprehensive Guide to 4-cyclohexyl-3,5-difluoroaniline (CAS No. 2060053-15-6): Properties, Applications, and Industry Insights

4-cyclohexyl-3,5-difluoroaniline (CAS No. 2060053-15-6) is a specialized fluorinated aromatic amine with a unique structural configuration, combining a cyclohexyl group with difluoro-substituted aniline. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₂H₁₅F₂N, and precise chemical synthesis pathways make it a subject of interest for chemists exploring structure-activity relationships (SAR) in drug discovery.

Recent trends in AI-driven drug design and green chemistry have amplified the demand for compounds like 4-cyclohexyl-3,5-difluoroaniline. Researchers frequently search for "fluorinated anilines in medicinal chemistry" or "CAS 2060053-15-6 solubility data," reflecting its relevance in optimizing drug candidates. The cyclohexyl moiety enhances lipophilicity, while the difluoro substitution influences electronic properties—key factors in modulating bioavailability and target binding affinity.

In agrochemical applications, this compound’s derivatives are investigated for their potential as herbicide intermediates. The selective fluorination pattern aligns with industry efforts to develop low-environmental-impact pesticides, addressing global concerns about soil health and sustainable farming. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control during its production.

From a synthetic perspective, 4-cyclohexyl-3,5-difluoroaniline is typically prepared via catalytic hydrogenation of corresponding nitro precursors or Buchwald-Hartwig amination. Its stability under ambient storage conditions (recommended desiccated at 2–8°C) ensures compatibility with large-scale manufacturing workflows. Safety data sheets emphasize standard organic compound handling protocols, avoiding the need for specialized hazard classification.

The compound’s structure-property relationships are frequently modeled using computational chemistry tools, a hot topic in cheminformatics communities. Searches for "2060053-15-6 supplier" or "difluoroaniline derivatives price" indicate commercial interest, particularly from contract research organizations (CROs) engaged in high-throughput screening.

Emerging studies explore its utility in material science, such as designing fluorescent probes or polymeric coatings. The electron-withdrawing fluorine atoms contribute to tunable photophysical properties, making it valuable for optoelectronic applications. This multidisciplinary applicability positions 4-cyclohexyl-3,5-difluoroaniline as a versatile fine chemical beyond traditional domains.

Regulatory compliance for CAS 2060053-15-6 follows general REACH and FDA guidelines for non-hazardous intermediates. Documentation of impurity profiles and batch-to-batch consistency remains crucial for end-users in regulated industries. As precision synthesis gains traction, demand for such high-purity intermediates is projected to grow at a CAGR of 6–8% in niche chemical markets.